N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-thiophenecarboxamide

• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: N-[2-(2-methoxyethylcarbamoyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H16N2O3S/c1-20-9-8-16-14(18)11-5-2-3-6-12(11)17-15(19)13-7-4-10-21-13/h2-7,10H,8-9H2,1H3,(H,16,18)(H,17,19)
• InChI Key: WUEVXSSLZYDLJB-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=CS2

Description

N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-thiophenecarboxamide, commonly known as Motesanib, is a small molecule inhibitor that targets multiple receptor tyrosine kinases (RTKs). This compound has gained significant interest in the scientific community due to its potential applications in the treatment of various types of cancer.

Scientific Research Applications

Motesanib has been extensively studied for its potential applications in the treatment of various types of cancer, including lung cancer, breast cancer, and thyroid cancer. The compound has been shown to inhibit multiple N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-thiophenecarboxamide, including vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and stem cell factor receptor (c-KIT). These receptors play a crucial role in tumor growth and angiogenesis, making Motesanib a promising candidate for cancer therapy.

Mechanism of Action

Motesanib inhibits N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-thiophenecarboxamide by binding to the ATP-binding site of the receptor, thus preventing the activation of downstream signaling pathways. The compound has been shown to inhibit the proliferation and migration of cancer cells, as well as the formation of new blood vessels that supply nutrients to the tumor.
Biochemical and Physiological Effects:
Motesanib has been shown to have a number of biochemical and physiological effects. The compound has been shown to inhibit tumor growth and angiogenesis, as well as the proliferation and migration of cancer cells. Motesanib has also been shown to induce apoptosis (programmed cell death) in cancer cells, and to enhance the efficacy of other anticancer agents.

Advantages and Limitations for Lab Experiments

One of the advantages of Motesanib is its broad-spectrum activity against multiple N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)-2-thiophenecarboxamide, making it a promising candidate for combination therapy with other anticancer agents. However, the compound has limitations in terms of its bioavailability and toxicity, which may limit its clinical use.

Future Directions

There are several future directions for the research and development of Motesanib. One potential direction is to explore the use of the compound in combination with other anticancer agents, such as chemotherapy or radiation therapy. Another direction is to investigate the use of Motesanib in the treatment of other types of cancer, such as pancreatic cancer or ovarian cancer. Additionally, future research may focus on improving the bioavailability and reducing the toxicity of Motesanib, in order to increase its clinical efficacy.

Synthesis Methods

Motesanib is synthesized using a multi-step process that involves the reaction of 2-thiophenecarboxylic acid with 4-aminobenzamide, followed by the addition of 2-(2-methoxyethoxy)acetyl chloride to form the intermediate product. The final product is obtained by reacting the intermediate product with N,N-dimethylformamide dimethyl acetal and trifluoroacetic acid.